Cas no 743475-55-0 (Pentanoic acid,5-(cyclohexyloxy)-)

• Product Name: Pentanoic acid,5-(cyclohexyloxy)-
• CAS No: 743475-55-0
• MF: C₁₁H₂₀O₃
• MW: 200.274703979492
• CID: 560533
• PubChem ID: 33789624
• Update Time: 2025-04-19

Pentanoic acid,5-(cyclohexyloxy)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-(cyclohexyloxy)-
• Pentanoic acid,5-(cyclohexyloxy)-(9CI)
• 743475-55-0
• Pentanoicacid,5-(cyclohexyloxy)-

• Inchi： 1S/C11H20O3/c12-11(13)8-4-5-9-14-10-6-2-1-3-7-10/h10H,1-9H2,(H,12,13)
• InChI Key： PSJXZCNZJMFMDI-UHFFFAOYSA-N
• SMILES： O(CCCCC(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 200.14100
• Monoisotopic Mass: 200.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 46.53000
• LogP: 2.59060